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Compound of Interest |

Compound Name: 1-(4-Chlorophenyl)pentan-1-amine
Cat. No.: B12970111
Get Quote

Domain: Medicinal Chemistry & Neuropharmacology Compound Class: 1-Arylalkan-1-amines
(Alpha-alkylbenzylamines) CAS Registry: 91428-39-6 (HCI salt)

Executive Summary

1-(4-Chlorophenyl)pentan-1-amine represents a distinct class of benzylic amines where the
amino group is attached to the benzylic carbon of a pentyl chain. Unlike its structural isomer 1-
(4-chlorophenyl)pentan-2-amine (a homolog of amphetamine), this compound lacks the beta-
phenyl substitution pattern typical of classic psychostimulants. Instead, it serves as a lipophilic
Monoamine Reuptake Inhibitor (MRI) probe and a versatile intermediate for synthesizing
complex CNS-active agents, including analogs of sertraline and sibutramine.

This guide details the synthesis, structure-activity relationships (SAR), and pharmacological
profiling of this scaffold, providing researchers with a roadmap for utilizing it in drug discovery.

Chemical Identity & Physicochemical Profile

The compound is characterized by a 4-chlorophenyl ring and a primary amine at the
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-position of a pentyl chain. The chlorine substitution at the para position is a classic medicinal
chemistry bioisostere used to enhance metabolic stability and affinity for the Serotonin
Transporter (SERT).

Property Specification
IUPAC Name 1-(4-Chlorophenyl)pentan-1-amine
C
Molecular Formula H
CIN
Molecular Weight 197.71 g/mol (Free base) / 234.17 g/mol (HCI)
LogP (Predicted) ~3.2 (High Lipophilicity)
H-Bond Donors 1 (Primary Amine)
Topological Polar Surface Area 26.02 A2
Key Structural Feature Chiral Center at C1 (Benzylic Carbon)

Synthetic Methodologies

High-purity synthesis of 1-(4-Chlorophenyl)pentan-1-amine is critical for biological evaluation.
Two primary routes are recommended: Grignard Addition to Nitriles (Route A) for direct access,
and Reductive Amination (Route B) for scalability.

Route A: Grighard Addition (Laboratory Scale)

This method utilizes the addition of a butyl Grignard reagent to 4-chlorobenzonitrile. The
intermediate metallo-imine is reduced in situ to yield the primary amine.

Protocol:

o Reagent Preparation: Generate n-butylmagnesium bromide (1.2 eq) in anhydrous diethyl
ether under N

atmosphere.
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» Addition: Dropwise add a solution of 4-chlorobenzonitrile (1.0 eq) in ether at 0°C.

o Reflux: Heat to reflux for 4—6 hours to ensure complete formation of the imine magnesium
salt.

e Reduction: Cool to 0°C and carefully add Sodium Borohydride (NaBH

, 2.0 eq) in methanol. Note: Direct hydrolysis yields the ketone; reduction yields the amine.

o Workup: Quench with 1N HCI, extract with EtOAc, and basify the aqueous layer to pH 10.
Extract the free amine with DCM.

 Purification: Convert to HCI salt using 2M HCI in diethyl ether for crystallization.

Route B: Reductive Amination (Scale-Up)

Starting from the ketone (1-(4-chlorophenyl)pentan-1-one), this route avoids moisture-sensitive
Grignard reagents.

Protocol:

o Oximation: React 1-(4-chlorophenyl)pentan-1-one with Hydroxylamine HCI and Sodium
Acetate in Ethanol/Water (reflux 2h) to form the oxime.

e Reduction: Hydrogenate the oxime using Raney Nickel or Pd/C catalyst at 50 psi H

in ammoniacal ethanol.

« |solation: Filter catalyst, evaporate solvent, and recrystallize the amine salt.

Visualization: Synthetic Pathways

The following diagram illustrates the divergent pathways to the target amine.

© 2026 BenchChem. All rights reserved. 3/9 Tech Support


https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12970111?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

Route A: Grignard
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Figure 1: Divergent synthetic strategies for accessing the 1-arylalkan-1-amine scaffold.

Pharmacological Profile & Mechanism

Unlike phenethylamines (e.g., amphetamine) which primarily act as Substrate-Based Releasers
of monoamines, benzylic amines with long alkyl chains typically function as Monoamine
Reuptake Inhibitors (MRIS).

Mechanism of Action

The 1-(4-chlorophenyl)pentan-1-amine scaffold binds to the S1 site of monoamine
transporters (MATS).

o SERT (Serotonin Transporter): The 4-chloro substituent significantly enhances binding
affinity to SERT via halogen bonding in the hydrophobic pocket.

o DAT (Dopamine Transporter): The pentyl chain provides bulk tolerance, allowing the
molecule to occupy the substrate pathway, blocking dopamine uptake without necessarily
triggering release.

e MAO Inhibition:

-alkylbenzylamines are known reversible inhibitors of Monoamine Oxidase (MAO-A/B). The
steric bulk of the pentyl group generally reduces potency compared to
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-methyl analogs, favoring transporter selectivity.

Structure-Activity Relationship (SAR)

The biological activity is highly sensitive to chain length and ring substitution.

Structural Modification Effect on Pharmacology

Optimal lipophilicity for BBB penetration.
Chain Length (n-Pentyl) Shortening to Ethyl/Propyl increases MAO
inhibition; lengthening >Hexyl reduces solubility.

Increases SERT selectivity. 3,4-Dichloro
Ring Sub. (4-Cl) analogs (Sertraline-like) show higher potency

but lower selectivity.

Benzylic Amine: MRI profile / NMDA antagonism
Amine Position (C1) potential. Homolog (C2 Amine): Psychostimulant
/ Releasing Agent profile.

The (S)-enantiomer is typically more potent for
Chirality transporter inhibition in this class of benzylic

amines.

Experimental Protocol: In Vitro Uptake Assay

To validate the compound as a reuptake inhibitor, the following standardized protocol using
synaptosomes is recommended.

Objective: Determine IC

values for [3H]-DA and [3H]-5-HT uptake.

o Tissue Preparation: Homogenize rat striatum (for DAT) or cortex (for SERT) in ice-cold
sucrose buffer (0.32 M). Centrifuge at 1,000 x g (10 min) to remove debris; collect
supernatant (synaptosomes).

e |ncubation:

o Aliquot synaptosomes into 96-well plates.
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o Add test compound (1 nM — 100 pM) in Krebs-Ringer buffer.

o Pre-incubate for 15 min at 37°C.

» Uptake Initiation: Add [*H]-Dopamine (50 nM final) or [3H]-Serotonin (20 nM final). Incubate
for 5 min.

» Termination: Rapid filtration through GF/B filters pre-soaked in 0.1% PEI using a cell
harvester. Wash 3x with ice-cold buffer.

e Quantification: Measure radioactivity via liquid scintillation counting.
e Analysis: Calculate IC
using non-linear regression (GraphPad Prism).

Analog Analysis & Logic Tree

When optimizing this scaffold, researchers must decide between enhancing stimulant-like
properties or antidepressant-like (MRI) properties. The position of the amine is the bifurcation
point.
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Figure 2: SAR Decision Tree for optimizing the 1-arylalkan-1-amine scaffold.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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